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Compound of Interest

Compound Name: 4-Amino-5-iodo-2-phenylpyridine

Cat. No.: B3331608

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to consolidate the available physicochemical and biological data on
the compound 4-Amino-5-iodo-2-phenylpyridine. Despite a comprehensive search of
scientific literature and chemical databases, specific experimental data for this molecule
remains largely unavailable. This document presents the confirmed foundational information
and outlines general methodologies that could be adapted for its synthesis and analysis based
on related compounds.

Core Physicochemical Properties

Quantitative experimental data for the key physicochemical properties of 4-Amino-5-iodo-2-
phenylpyridine, such as melting point, boiling point, pKa, aqueous solubility, and the partition
coefficient (logP), are not available in the current body of scientific literature. The fundamental
molecular details are as follows:

Property Value Source
Molecular Formula C11HoIN2 [1]
Molecular Weight 296.11 g/mol [1]
CAS Number 848580-35-8 [1]
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Synthesis and Characterization: A General Overview

While a specific, detailed experimental protocol for the synthesis of 4-Amino-5-iodo-2-
phenylpyridine has not been published, general synthetic strategies for related aminopyridine
derivatives can provide a foundational approach.

Potential Synthetic Pathway

A plausible synthesis could involve a multi-step process, likely starting with a commercially
available phenylpyridine derivative, followed by amination and subsequent iodination. The
following diagram outlines a speculative synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 4-Amino-5-iodo-2-
phenylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3331608#physicochemical-properties-of-4-amino-5-
iodo-2-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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